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Compound of Interest

Compound Name: 2,5-Dihydroxy-3-nitropyridine

CAS No.: 500359-11-5

Cat. No.: B1622432 Get Quote

Executive Summary
2,5-Dihydroxy-3-nitropyridine is a specialized organic intermediate and matrix component

often utilized in mass spectrometry (MALDI) and heterocyclic synthesis. While not classified as

a high-explosive, the presence of the nitro group (

) on the electron-deficient pyridine ring necessitates strict adherence to safety protocols to
prevent dermal sensitization and respiratory irritation.

This guide moves beyond generic safety advice, providing a self-validating workflow for

researchers handling this compound in milligram-to-gram quantities.

Hazard Identification & Risk Assessment
Before selecting PPE, we must understand the mechanism of injury. The primary risks

associated with CAS 14206-69-0 are:

Physical State: Yellow crystalline powder.

Risk:[1] High potential for electrostatic charging and aerosolization during weighing.

Chemical Reactivity:
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Nitro Group: Introduces thermal instability at high temperatures. Incompatible with strong

reducing agents and bases.

Hydroxyl Groups: Increases solubility in polar organic solvents, facilitating rapid dermal

absorption if dissolved.

GHS Classification:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][3][5]

Personal Protective Equipment (PPE) Matrix
The following PPE selection is non-negotiable for maintaining a barrier against nitration-

induced dermatitis and mucosal irritation.
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PPE Category Specification Scientific Rationale

Hand Protection

Double Nitrile Gloves(Outer:

0.11mm / 4-5 mil)(Inner:

0.06mm / 2-3 mil)

Permeation Dynamics: Latex is

permeable to many pyridine

derivatives. Nitrile provides

superior chemical resistance.

Double gloving allows the

outer glove to be discarded

immediately upon

contamination without

exposing skin.

Eye Protection
Chemical Splash

Goggles(ANSI Z87.1 / EN166)

Particulate Defense: Standard

safety glasses have gaps. Fine

crystalline powders can bypass

side-shields via air currents in

a fume hood. Goggles seal the

ocular cavity.

Respiratory
Fume Hood (Primary)Face

velocity: 80–100 fpm

Engineering Control: The

vapor pressure is low, but the

dust hazard is high. If weighing

outside a hood is unavoidable

(not recommended), use an

N95/P2 particulate respirator.

Body Protection
Lab Coat (Cotton/Poly blend)+

Tyvek Sleeves

Contamination Control:

Synthetic fibers can melt if a

fire occurs; cotton is preferred.

Tyvek sleeves cover the wrist

gap between the glove and

coat cuff.

PPE Decision Logic
The following decision tree illustrates the required protection levels based on the operational

state of the chemical.
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Critical Check

Start: Handling 2,5-Dihydroxy-3-nitropyridine

Determine Physical State

Solid / Powder Form

Weighing/Transfer

Solvated (Liquid)

Dissolved

REQUIRED:
1. Fume Hood (Sash <18")

2. Splash Goggles
3. Anti-static Gun (Recommended)

REQUIRED:
1. Double Nitrile Gloves

2. Safety Glasses w/ Side Shields
3. Lab Coat

Check Glove Integrity
Every 30 Mins

Click to download full resolution via product page

Figure 1: PPE Decision Tree based on the physical state of the compound. Note the increased

requirement for ocular protection when handling the powder form.

Operational Protocol: Weighing & Solubilization
This protocol minimizes static discharge and aerosolization, the two most common failure

points when handling fine organic powders.

Step 1: Preparation
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Static Control: Place an ionizing fan or use an anti-static gun inside the weigh station. Nitro-

pyridines are often dry, dielectric powders that accumulate static charge, causing "jumping"

during weighing.

Barrier Setup: Place a dark-colored weigh paper or boat on the balance. The yellow powder

is difficult to see on white paper, leading to unobserved spills.

Step 2: Weighing (The "Tap" Method)
Do not scoop aggressively.

Gently tap the spatula against the weigh boat to dispense.

Why? Aggressive scooping creates air currents that aerosolize the powder, contaminating

the balance and your PPE.

Step 3: Solubilization
Solvent Choice: 2,5-Dihydroxy-3-nitropyridine is sparingly soluble in water but soluble in

DMSO, DMF, and Methanol.

Exotherm Check: When dissolving in DMSO, add solvent slowly. While the heat of solution is

generally low, the nitro group warrants caution against rapid thermal changes.

Emergency Response & Spills
In the event of a spill, immediate action is required to prevent migration of the chemical.

Spill Detected 1. Evacuate Immediate Area
2. Mark Zone

Assess Quantity
(< 5g vs > 5g)

Small Spill (<5g)

Large Spill (>5g)

1. Dampen Paper Towel (Methanol)
2. Wipe Perimeter to Center

3. Dispose as Haz Waste

1. Cover with Absorbent Pads
2. Notify EHS

3. Do NOT Create Dust

Click to download full resolution via product page
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Figure 2: Workflow for managing spills. The "Perimeter to Center" wiping technique prevents

spreading the contamination.

First Aid:

Eye Contact: Flush immediately with water for 15 minutes.[3][4] The nitro group can cause

stinging and potential corneal uptake; seek medical attention.

Skin Contact: Wash with soap and water.[4][6] Do not use alcohol to wash skin, as it

increases the permeability of the skin to the nitro-pyridine.

Disposal Strategy
Proper disposal ensures environmental compliance and safety.

Waste Stream: Segregate into Non-Halogenated Organic Waste.

Note: Although it contains Nitrogen, it typically does not require a separate "High Nitrogen"

stream unless mixed with other energetic materials.

Labeling: Clearly label the waste container with "2,5-Dihydroxy-3-nitropyridine - Irritant."

Incompatibility:NEVER mix this waste with strong oxidizers (e.g., Nitric Acid, Peroxides) or

strong bases. The deprotonation of the hydroxyl groups in the presence of oxidizers can lead

to unstable decomposition.

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 84288, 3-Nitro-2,5-pyridinediol. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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